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Compound of Interest

Compound Name: 3,5-Diethylphenol

Cat. No.: B075064

Abstract

This technical guide provides a detailed overview of 3,5-diethylphenol, a significant dialkylated
phenol in chemical synthesis. The document covers the historical context of its discovery,
plausible synthesis methodologies with detailed experimental protocols, and its
physicochemical properties. The primary synthesis route discussed involves a three-step
process commencing with the Friedel-Crafts acylation of 1,3-diethylbenzene, followed by a
Baeyer-Villiger oxidation and subsequent hydrolysis. Due to a lack of specific literature on the
biological pathways of 3,5-diethylphenol, this guide focuses on its chemical synthesis and
properties, presenting a logical workflow for its preparation. All quantitative data are
summarized in tabular format for clarity and comparative analysis.

Introduction

3,5-Diethylphenol (CAS No. 1197-34-8) is an aromatic organic compound characterized by a
phenol ring substituted with two ethyl groups at the meta positions.[1] While not as extensively
studied as its methyl analog, 3,5-dimethylphenol, 3,5-diethylphenol serves as a valuable
intermediate in the synthesis of more complex molecules, including polymers and specialty
chemicals. Its unique substitution pattern imparts specific steric and electronic properties that
are of interest to researchers in materials science and synthetic organic chemistry. This guide
aims to consolidate the available information on 3,5-diethylphenol, providing a resource for
researchers, scientists, and professionals in drug development and chemical manufacturing.
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History and Discovery

The first documented synthesis of 3,5-diethylphenol appears to date back to 1957 in a
publication by I. N. Samsonova in the "Journal of General Chemistry of the USSR". While the
full text of this article is not widely accessible, this reference marks the earliest known report of
this compound in the scientific literature. The historical development of synthetic routes to 3,5-
diethylphenol has largely paralleled the methodologies established for other dialkylated
phenols, particularly 3,5-dimethylphenol. These methods have evolved from classical organic
reactions to more refined industrial processes, although specific large-scale production details
for 3,5-diethylphenol are not extensively documented.

Physicochemical Properties

3,5-Diethylphenol is a solid at room temperature with a distinct phenolic odor. A summary of
its key physicochemical properties is presented in the table below.

Property Value Reference(s)
Molecular Formula C10H140 [1]

Molecular Weight 150.22 g/mol [1]

CAS Number 1197-34-8 [1]

Melting Point 75-77°C

Boiling Point 242.5 - 248 °C at 760-767 Torr

Appearance Solid

Solubil Insoluble in water; soluble in
olubility .
organic solvents

Synthesis of 3,5-Diethylphenol

The most plausible and frequently referenced conceptual pathway for the synthesis of 3,5-
diethylphenol is a three-step process starting from 1,3-diethylbenzene. This methodology is
analogous to a patented process for the synthesis of 3,5-dimethylphenol from xylene.[1][2] The
overall workflow is depicted in the diagram below.
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Synthesis Workflow for 3,5-Diethylphenol

Step 1: Friedel-Crafts Acylation

1,3-Diethylbenzene Acetyl Chloride Aluminum Chloride (Catalyst)

Reaction %

A/ -

1-(3,5-Diethylphenyl)ethanone

Step 2: Baeyer-Villiger Oxidation

1-(3,5-Diethylphenyl)ethanone Peroxy Acid (e.g., m-CPBA)

Xidation

3,5-Diethylphenyl acetate

Step 3: Hydrolysis

3,5-Diethylphenyl acetate Aqueous Base (e.g., NaOH)

Hydrolysis

3,5-Diethylphenol

Click to download full resolution via product page

Caption: A logical workflow for the three-step synthesis of 3,5-Diethylphenol.
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Experimental Protocols

The following are detailed experimental protocols for each step in the synthesis of 3,5-
diethylphenol, based on established procedures for analogous compounds.

Step 1: Friedel-Crafts Acylation of 1,3-Diethylbenzene

This step involves the acylation of 1,3-diethylbenzene with acetyl chloride using aluminum
chloride as a Lewis acid catalyst to form 1-(3,5-diethylphenyl)ethanone.

o Materials:

o

1,3-Diethylbenzene

o Acetyl chloride

o Anhydrous aluminum chloride (AICI3)

o Anhydrous dichloromethane (DCM) as solvent

o Ice bath

o Hydrochloric acid (HCI), dilute aqueous solution

o Saturated aqueous sodium bicarbonate (NaHCO3s) solution

o Saturated aqueous sodium chloride (brine) solution

o Anhydrous magnesium sulfate (MgSQOa)

o Round-bottom flask, dropping funnel, condenser, magnetic stirrer

e Procedure:

o In a flame-dried round-bottom flask equipped with a magnetic stirrer, dropping funnel, and
a condenser under a nitrogen atmosphere, suspend anhydrous aluminum chloride in
anhydrous dichloromethane.

o Cool the suspension in an ice bath.
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o Add acetyl chloride dropwise to the cooled suspension with vigorous stirring.

o After the addition of acetyl chloride, add 1,3-diethylbenzene dropwise from the dropping
funnel, maintaining the temperature below 10 °C.

o Once the addition is complete, allow the reaction mixture to warm to room temperature
and stir for several hours until the reaction is complete (monitored by TLC or GC).

o Carefully quench the reaction by slowly pouring the mixture over crushed ice and dilute
hydrochloric acid.

o Separate the organic layer, and wash it sequentially with water, saturated aqueous sodium
bicarbonate solution, and brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield the crude 1-(3,5-diethylphenyl)ethanone.

o Purify the product by vacuum distillation or column chromatography.
Step 2: Baeyer-Villiger Oxidation of 1-(3,5-Diethylphenyl)ethanone

The ketone intermediate is then oxidized using a peroxy acid, such as meta-
chloroperoxybenzoic acid (m-CPBA), to form the ester, 3,5-diethylphenyl acetate.[3][4][5][6]

o Materials:
o 1-(3,5-Diethylphenyl)ethanone
o meta-Chloroperoxybenzoic acid (m-CPBA)
o Dichloromethane (DCM) as solvent
o Agueous sodium sulfite (Na2SOs) solution
o Saturated aqueous sodium bicarbonate (NaHCO3s) solution

o Saturated aqueous sodium chloride (brine) solution

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.sigmaaldrich.com/HU/hu/technical-documents/technical-article/chemistry-and-synthesis/organic-reaction-toolbox/baeyer-villiger-oxidation-reaction
https://www.organic-chemistry.org/namedreactions/baeyer-villiger-oxidation.shtm
https://en.chem-station.com/reactions-2/2014/03/baeyer-villiger-oxidation.html
https://nrochemistry.com/baeyer-villiger-oxidation/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o

Anhydrous magnesium sulfate (MgSQOa)

e Procedure:

[e]

Dissolve 1-(3,5-diethylphenyl)ethanone in dichloromethane in a round-bottom flask.

Add m-CPBA portion-wise to the solution at room temperature. The reaction is often
exothermic, and cooling may be necessary to maintain the temperature.

Stir the reaction mixture at room temperature until the starting material is consumed
(monitored by TLC or GC).

Quench the reaction by adding an agueous solution of sodium sulfite to destroy the
excess peroxy acid.

Wash the organic layer with saturated aqueous sodium bicarbonate solution to remove
meta-chlorobenzoic acid, followed by a wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent
under reduced pressure to obtain crude 3,5-diethylphenyl acetate.

The product can be purified by column chromatography if necessary.

Step 3: Hydrolysis of 3,5-Diethylphenyl acetate

The final step is the hydrolysis of the ester to yield 3,5-diethylphenol.

o Materials:

[e]

[¢]

o

[e]

o

3,5-Diethylphenyl acetate

Methanol or ethanol as a co-solvent

Aqueous sodium hydroxide (NaOH) or potassium hydroxide (KOH) solution
Hydrochloric acid (HCI) for acidification

Diethyl ether or ethyl acetate for extraction
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e Procedure:

o

Dissolve 3,5-diethylphenyl acetate in methanol or ethanol in a round-bottom flask.
o Add an aqueous solution of sodium hydroxide.

o Heat the mixture to reflux and stir for a few hours until the hydrolysis is complete
(monitored by TLC).

o Cool the reaction mixture to room temperature and remove the alcohol under reduced
pressure.

o Acidify the aqueous residue with hydrochloric acid to a pH of approximately 1-2, which will
precipitate the 3,5-diethylphenol.

o Extract the product with diethyl ether or ethyl acetate.

o Wash the combined organic extracts with brine, dry over anhydrous magnesium sulfate,
and concentrate under reduced pressure.

o The crude 3,5-diethylphenol can be purified by recrystallization or distillation.

Applications

The primary application of 3,5-diethylphenol is as a synthetic intermediate in the chemical
industry. It is used in the preparation of:

e Polymers: It can be used as a monomer in the production of phenolic resins and other
polymers.

o Specialty Chemicals: Its unique structure makes it a precursor for various specialty
chemicals, including antioxidants and ligands for catalysis.[1]

Conclusion

3,5-Diethylphenol is a valuable dialkylated phenol with a history dating back to the mid-20th
century. While detailed historical and industrial synthesis information is not abundant, a robust
and logical synthesis pathway can be proposed based on well-established organic reactions.
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This guide provides a comprehensive overview of the known properties and a detailed,
plausible experimental protocol for the synthesis of 3,5-diethylphenol, serving as a valuable
resource for the scientific community. Further research into its biological activities and potential
applications remains an area of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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